Cas no 177970-27-3 (8-bromo-6-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione)

• Product Name: 8-bromo-6-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
• CAS No: 177970-27-3
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• MDL: MFCD07439677
• CID: 830119
• PubChem ID: 12035023
• Update Time: 2025-05-24

8-bromo-6-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-6-methyl-1H-benzo[d][1,3]oxazine-2,4-dione
• 8-bromo-6-methylisatoic anhydride
• 8-BROMO-6-METHYL-1H-3, 1-BENZOXAZINE-2, 4-DIONE
• 3-Bromo-5-methylisatoic anhydride
• 2H-3,1-Benzoxazine-2,4(1H)-dione, 8-bromo-6-methyl-
• 8-broMo-6-Methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
• 8-bromo-6-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione

• MDL： MFCD07439677
• Inchi： 1S/C9H6BrNO3/c1-4-2-5-7(6(10)3-4)11-9(13)14-8(5)12/h2-3H,1H3,(H,11,13)
• InChI Key： XDPLOGJWYJBJGE-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC2C(=O)OC(NC=21)=O

Computed Properties

• Exact Mass: 254.95308
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 55.4

8-bromo-6-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 8-bromo-6-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione

8-Bromo-6-Methyl-2,4-Dihydro-1H-3,1-Benzoxazine-2,4-Dione: A Comprehensive Overview

8-Bromo-6-Methyl-2,4-Dihydro-1H-3,1-Benzoxazine-2,4-Dione, also known by its CAS number 177970-27-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxazines, which are heterocyclic aromatic compounds with a six-membered ring containing two oxygen atoms and one nitrogen atom. The presence of bromine and methyl substituents in its structure adds complexity and potential functionality to the molecule.

The synthesis of 8-Bromo-6-Methyl-2,4-Dihydro-1H-3,1-Benzoxazine has been explored through various methodologies. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity. For instance, researchers have employed microwave-assisted synthesis to accelerate the formation of this compound. This approach not only reduces reaction time but also minimizes the formation of unwanted byproducts.

In terms of physical properties, 8-Bromo-substituted benzoxazines exhibit distinct solubility profiles compared to their unsubstituted counterparts. The bromine atom introduces electron-withdrawing effects, which influence the compound's reactivity and stability. Additionally, the methyl group at position 6 contributes to the molecule's hydrophobicity, making it potentially useful in drug design where lipophilicity is desired.

The biological activity of 8-Bromo-6-Methyl-benzoxazine has been a focal point in recent research. Studies have demonstrated that this compound exhibits moderate anti-inflammatory and antioxidant properties. These findings suggest its potential application in the development of therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions.

Recent advancements in computational chemistry have enabled detailed molecular modeling of CAS No 177970-27-3. Quantum mechanical calculations have provided insights into the electronic structure and reactivity of this compound. Such studies are crucial for predicting its behavior in various chemical environments and for designing analogs with improved pharmacokinetic properties.

In conclusion, 8-Bromo-6-Methyl-Benzoxazine represents a promising compound with diverse applications in organic synthesis and drug discovery. Its unique structural features and biological activities make it a valuable subject for further research. As scientific understanding continues to evolve, this compound is likely to find new uses in both academic and industrial settings.